Cas no 210354-17-9 (2-(4-Bromophenyl)pyrimidine)

• Product Name: 2-(4-Bromophenyl)pyrimidine
• CAS No: 210354-17-9
• Molecular Formula: C₁₀H₇BrN₂
• Molecular Weight: 235.0800
• MDL: MFCD08056329
• CID: 1068526

2-(4-Bromophenyl)pyrimidine Properties

Names and Identifiers

• 4-(Pyrimidin-2-yl)bromobenzene
• 2-(4-Bromophenyl)pyrimidine
• 2-(4-bromo-phenyl)pyrimidine
• PFLPZHPQFNFTRF-UHFFFAOYSA-N
• Pyrimidine, 2-(4-bromophenyl)-
• OR6403
• SBB054159
• 7144AD
• FCH1386182

• MDL： MFCD08056329
• InChIKey： PFLPZHPQFNFTRF-UHFFFAOYSA-N
• Inchi： 1S/C10H7BrN2/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h1-7H
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C1=NC([H])=C([H])C([H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 13
• Complexity: 149
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 237.6±32.0 ºC (760 Torr),
• Melting Point: 136.0 to 140.0 deg-C
• Flash Point: 97.5±25.1 ºC,
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),